Cas no 773829-96-2 (1-(2-Methoxyethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)piperidine-4-carboxylic acid
• CAS No: 773829-96-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD09696865
• CID: 1087072
• PubChem ID: 22185384
• Update Time: 2025-05-20

1-(2-Methoxyethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)piperidine-4-carboxylic acid
• 1-(2-Methoxyethyl)-4-piperidinecarboxylic acid
• AKOS003658222
• 773829-96-2
• SB42315
• 1-(2-METHOXYETHYL)PIPERIDINE-4-CARBOXYLICACID
• BB 0220134
• IJRGJHKHDNEQRY-UHFFFAOYSA-N
• LS-09725
• SY128272
• SCHEMBL791727
• CS-0455594
• MFCD09696865
• ALBB-028003
• 4-Piperidinecarboxylic acid, 1-(2-methoxyethyl)-

• MDL： MFCD09696865
• Inchi： 1S/C9H17NO3/c1-13-7-6-10-4-2-8(3-5-10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： IJRGJHKHDNEQRY-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 294.5±30.0 °C at 760 mmHg
• Flash Point: 131.9±24.6 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-Methoxyethyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(2-Methoxyethyl)piperidine-4-carboxylic acid

1-(2-Methoxyethyl)piperidine-4-carboxylic acid: A Comprehensive Overview

1-(2-Methoxyethyl)piperidine-4-carboxylic acid, identified by the CAS registry number 773829-96-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its piperidine ring structure and the presence of a methoxyethyl substituent, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its structural properties and functional versatility.

The chemical structure of 1-(2-Methoxyethyl)piperidine-4-carboxylic acid comprises a six-membered piperidine ring with a carboxylic acid group at the 4-position and a 2-methoxyethyl substituent at the 1-position. This configuration imparts unique electronic and steric properties to the molecule, making it amenable to various chemical transformations. The piperidine ring, being a saturated heterocycle, contributes to the compound's stability and bioavailability, while the methoxy group introduces hydrophilic characteristics that enhance solubility in polar solvents.

Recent studies have explored the synthesis of 1-(2-Methoxyethyl)piperidine-4-carboxylic acid through both traditional organic synthesis routes and innovative catalytic processes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the piperidine framework. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production. Additionally, computational chemistry tools such as density functional theory (DFT) have been utilized to predict the compound's electronic structure and reactivity, providing valuable insights into its potential interactions with biological systems.

In terms of applications, 1-(2-Methoxyethyl)piperidine-4-carboxylic acid has shown promise in drug discovery efforts targeting various therapeutic areas. Its ability to act as a chiral ligand in asymmetric catalysis has been highlighted in recent publications, where it facilitated the enantioselective synthesis of complex molecules. Furthermore, its carboxylic acid functionality makes it a candidate for peptide coupling reactions, which are pivotal in the development of bioactive molecules.

The pharmacological profile of CAS No. 773829-96-2 has also been investigated in preclinical models. Studies indicate that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, suggesting its potential as a lead compound for drug development. However, further research is required to evaluate its safety profile and efficacy in vivo.

In conclusion, 1-(2-Methoxyethyl)piperidine-4-carboxylic acid, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial applications.